Cas no 875664-34-9 (Benzeneacetonitrile,2-bromo-5-(1,1-dimethylethyl)-)

• Product Name: Benzeneacetonitrile,2-bromo-5-(1,1-dimethylethyl)-
• CAS No: 875664-34-9
• MF: C₁₂H₁₄BrN
• MW: 252.150262355804
• CID: 709820
• Update Time: 2024-01-31

Benzeneacetonitrile,2-bromo-5-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile,2-bromo-5-(1,1-dimethylethyl)-
• 2-BROMO-5-(TRIFLUOROMETHYL)PHENYLACETONITRILE
• Benzeneacetonitrile, 2-bromo-5-(1,1-dimethylethyl)-

• Inchi： 1S/C12H14BrN/c1-12(2,3)10-4-5-11(13)9(8-10)6-7-14/h4-5,8H,6H2,1-3H3
• InChI Key： VAKMPTKKIPUSHX-UHFFFAOYSA-N
• SMILES： C1(CC#N)=CC(C(C)(C)C)=CC=C1Br

Computed Properties

• Exact Mass: 278.95100
• Monoisotopic Mass: 262.955746
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8

Experimental Properties

• Density: 1.270±0.06 g/cm3(Predicted)
• Melting Point: 60-62°C
• Boiling Point: 144-146°C 15mm
• Flash Point: 144-146°C/15mm
• PSA: 33.02000
• LogP: 3.41378

Benzeneacetonitrile,2-bromo-5-(1,1-dimethylethyl)- Security Information

• Hazard Statement： Harmful
• Hazardous Material transportation number：UN 3276
• Hazard Category Code： 20/21/22
• Safety Instruction： 36/37
• HazardClass：6.1
• PackingGroup：III
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22